Cannabinoid Receptor 1

Cannabinoid Receptor 1
CNR1
Gene: CNR1ReceptorUniProt: P21554

Target Description

Cannabinoid Receptor 1 (CNR1), also known as CB1, is a G protein-coupled receptor primarily expressed in the central and peripheral nervous systems. It is the main target for endocannabinoids, phytocannabinoids like THC, and synthetic cannabinoids. CNR1 plays a crucial role in regulating neurotransmitter release, affecting appetite, pain sensation, mood, memory, and motor control. Its modulation is a significant therapeutic strategy for conditions such as chronic pain, obesity, neurological disorders, and substance abuse.

Related Compounds

Related Compounds
List of compounds acting on this target
1-(3,4-Dimethoxycinnamoyl)piperidine

1-(3,4-Dimethoxycinnamoyl)piperidine

1-(3,4-Dimethoxycinnamoyl)piperidine

CAS: 128261-84-7

Piperlotine A

Piperlotine A

Piperlotine A

CAS: 389572-70-7

(Z)-正丁烯基苯酞

(Z)-正丁烯基苯酞

(Z)-Butylidenephthalide

CAS: 72917-31-8

去甲茵芋碱

去甲茵芋碱

Haplopine

CAS: 5876-17-5

10-姜酚

10-姜酚

10-Gingerol

CAS: 23513-15-7

1-肉豆蔻酸单甘油酯

1-肉豆蔻酸单甘油酯

1-Monomyristin

CAS: 589-68-4

8-姜酚

8-姜酚

8-Gingerol

CAS: 23513-08-8

α-松油醇

α-松油醇

Alpha-Terpineol

CAS: 98-55-5

大戟二烯醇

大戟二烯醇

Euphol

CAS: 514-47-6

樱草根苷

樱草根苷

Primulaverin

CAS: 154-61-0

Primulic Acid 2

Primulic Acid 2

Primulic Acid 2

CAS: 208599-88-6

麻醉椒素

麻醉椒素

Yangonin

CAS: 500-62-9

吴茱萸新碱

吴茱萸新碱

Evocarpine

CAS: 15266-38-3

金黄紫堇碱

金黄紫堇碱

Scoulerine

CAS: 6451-73-6

风藤奎醇

风藤奎醇

Futoquinol

CAS: 28178-92-9

二氢吴茱萸新碱

二氢吴茱萸新碱

Dihydroevocarpine

CAS: 15266-35-0

芦竹胺

芦竹胺

Arundamine

CAS: 475977-53-8

钩吻绿碱

钩吻绿碱

Gelsevirine

CAS: 38990-03-3

去甲布拉易林

去甲布拉易林

Norbraylin

CAS: 60796-64-7

四氢鸭脚木碱

四氢鸭脚木碱

Tetrahydroalstonine

CAS: 6474-90-4

8-乙氧基滇乌碱

8-乙氧基滇乌碱

8-O-Ethylyunaconitine

CAS: 110011-77-3

胡蔓藤碱乙

胡蔓藤碱乙

Humantenine

CAS: 82375-29-9

钩吻素丁; (Z)-阿枯米定碱

钩吻素丁; (Z)-阿枯米定碱

(Z)-Akuammidine

CAS: 113973-31-2

盐酸蓝堇碱

盐酸蓝堇碱

Protopine hydrochloride

CAS: 6164-47-2

紫堇达明碱

紫堇达明碱

(-)-Corydalmine

CAS: 30413-84-4

常绿钩吻碱

常绿钩吻碱

Sempervirine

CAS: 6882-99-1

薄荷酮

薄荷酮

Menthone

CAS: 10458-14-7

青花椒碱

青花椒碱

Schinifoline

CAS: 80554-58-1

去甲白屈菜红碱

去甲白屈菜红碱

Norchelerythrine

CAS: 6900-99-8

去氢紫堇碱硝酸盐

去氢紫堇碱硝酸盐

Dehydrocorydaline nitrate

CAS: 13005-09-9

合成辣椒碱

合成辣椒碱

Nonivamide

CAS: 2444-46-4

四氢胡椒碱

四氢胡椒碱

Tetrahydropiperine

CAS: 23434-88-0

缝籽嗪甲醚

缝籽嗪甲醚

Geissoschizine methyl ether

CAS: 60314-89-8

辣椒素酯

辣椒素酯

Capsiate

CAS: 205687-01-0

柠檬酸甲基牛扁碱

柠檬酸甲基牛扁碱

Methyllycaconitine citrate

CAS: 112825-05-5

北乌碱

北乌碱

10-Hydroxy mesaconitine

CAS: 76918-93-9

育亨酸

育亨酸

Yohimbic acid

CAS: 522-87-2

4-羟基-N-(2-羟基乙基)苯甲酰胺

4-羟基-N-(2-羟基乙基)苯甲酰胺

Bryonamide A

CAS: 75268-14-3

乙酸糠酯

乙酸糠酯

Furfuryl acetate

CAS: 623-17-6

玛卡酰胺杂质5

玛卡酰胺杂质5

Hexadecanamide, N-[(3-methoxyphenyl)methyl]-

CAS: 847361-96-0

棍掌碱

棍掌碱

Coryneine

CAS: 7224-66-0

蒺藜皂苷元(蒺藜苷元)

蒺藜皂苷元(蒺藜苷元)

(25R)-Spirost-4-ene-3,12-dione

CAS: 6875-60-1

1,4-桉叶素

1,4-桉叶素

1,4-Cineol

CAS: 470-67-7

大叶土木香内酯

大叶土木香内酯

Granilin

CAS: 40737-97-1

香芹酚甲醚

香芹酚甲醚

Methylcarvacrol

CAS: 6379-73-3

Cyclocephaloside II

Cyclocephaloside II

Cyclocephaloside II

CAS: 215776-78-6

4-甲基瑞香素7-甲基醚

4-甲基瑞香素7-甲基醚

7-methoxy-8-hydroxy-4-methylcoumarin

CAS: 22084-94-2

四氢非洲防己碱

四氢非洲防己碱

Tetrahydrocolumbamine

CAS: 483-34-1

杏黄罂粟碱

杏黄罂粟碱

Armepavine

CAS: 524-20-9

多根乌头碱

多根乌头碱

Karacoline

CAS: 39089-30-0

二氢巴马汀

二氢巴马汀

Dihydropalmatine

CAS: 26067-60-7

异香草乙酮

异香草乙酮

Isoacetovanillone

CAS: 6100-74-9

胡蔓藤碱丙

胡蔓藤碱丙

Humantenidine

CAS: 114027-39-3

橙黄胡椒酰胺

橙黄胡椒酰胺

Aurantiamide

CAS: 58115-31-4

崖椒碱

崖椒碱

γ-Fagarine

CAS: 524-15-2

软木花椒素

软木花椒素

Suberosin

CAS: 581-31-7

布拉易林

布拉易林

Braylin

CAS: 6054-10-0

乙酰氧基缬草烯酸

乙酰氧基缬草烯酸

Acetoxyvalerenic acid

CAS: 84638-55-1

Statistics
Related Compounds58
Related Diseases14
Metadata
Created At2/2/2026
Updated At2/11/2026